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Compound of Interest

Compound Name: BMS-986318

Cat. No.: B15144742

Disclaimer: As an investigational compound, a specific Safety Data Sheet (SDS) for BMS-
986318 is not publicly available. The following procedures are based on general best practices
for the disposal of halogenated and trifluoromethyl-containing organic compounds.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of the
non-bile acid FXR agonist, BMS-986318, in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and environmental protection.

Essential Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle BMS-986318 with
appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat. All handling of the compound, especially when generating waste, should
be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
o Waste Identification and Segregation:
o All materials contaminated with BMS-986318, including unused compound, reaction

byproducts, contaminated solvents, and disposable labware (e.g., pipette tips, vials), must
be treated as hazardous waste.
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o Due to its chemical structure, which includes chlorine and a trifluoromethyl group, BMS-
986318 waste must be segregated as halogenated organic waste.[1][2][3]

o Crucially, do not mix halogenated waste with non-halogenated waste streams.[1][4] Mixing
can lead to dangerous reactions and complicates the disposal process.

e Waste Collection and Labeling:

o Collect all BMS-986318 waste in a designated, compatible, and clearly labeled hazardous
waste container. The container must have a secure, tight-fitting lid.

o The label should clearly state "Hazardous Waste" and "Halogenated Organic Waste," and
list the chemical constituents, including "BMS-986318."

o Storage of Waste:

o Store the waste container in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

e Arranging for Professional Disposal:

o Once the waste container is full or has reached the maximum allowable accumulation time
as per institutional policy, arrange for pickup by your institution's EHS department or a
licensed hazardous waste disposal contractor.

o Under no circumstances should BMS-986318 or its contaminated materials be disposed of
down the sink or in regular trash.[5]

Data Presentation: Waste Segregation Summary
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Waste Type

Description

Examples of
Incompatible
Wastes

Recommended
Container

Halogenated Organic
Waste

Organic solvents and
compounds containing
fluorine, chlorine,

bromine, or iodine.

Non-halogenated
solvents, strong acids,
strong bases,

oxidizers.

Clearly labeled,
chemically resistant,

sealed container.

Non-Halogenated

Organic Waste

Organic solvents and
compounds without

halogens.

Halogenated solvents,
strong acids, strong

bases, oxidizers.

Clearly labeled,
chemically resistant,

sealed container.

Aqueous Waste

Water-based

solutions.

Organic solvents.

Clearly labeled,
chemically resistant,

sealed container.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of BMS-

986318 waste.
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Is the material contaminated
with BMS-9863187?

:

Collect in a labeled,
compatible container

:

Store in a designated
secure area

Click to download full resolution via product page

Caption: Logical workflow for the disposal of BMS-986318 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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